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Compound of Interest

Compound Name: 2,4-Diaminopentanedioic acid

CAS No.: 1421-04-1

Cat. No.: B556012 Get Quote

Core Directive & Safety Assessment
Status: Research Chemical / Antimetabolite CAS No: 1421-04-1 (Generic) Molecular Formula:

C₅H₁₀N₂O₄[1]

CRITICAL WARNING: Do NOT confuse this compound with 2,4-D (2,4-Dichlorophenoxyacetic

acid), which is a regulated herbicide with significantly different toxicity and environmental

hazards.[1]

While 2,4-Diaminopentanedioic acid is structurally related to glutamic acid, it acts as a

glutamine antimetabolite in various biological systems. Therefore, it must be handled and

disposed of as a hazardous chemical substance, not as general non-hazardous laboratory

waste.
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Parameter Classification Operational Implication

Health Hazard Irritant / Potentially Harmful

May cause skin/eye irritation;

potential antimetabolic effects

if ingested.[1][2]

Physical State Solid (Powder)

Dust generation is the primary

exposure vector during

weighing/disposal.[1]

Solubility Water Soluble

Spills can be cleaned with

aqueous solutions; waste is

compatible with aqueous

streams.[1]

Reactivity Stable
No risk of explosion or violent

reaction with water/air.[1]

Pre-Disposal Characterization
Before disposal, characterize the waste stream to ensure compatibility.

Pure Compound: Unused solid powder.[1]

Stock Solutions: Aqueous solutions (often dissolved in water, PBS, or dilute acid/base).

Contaminated Debris: Weigh boats, pipette tips, gloves, and paper towels.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Do not dispose of in regular trash or biohazard bins unless specifically authorized by your EHS

department.

Containment: Transfer the solid material into a wide-mouth, high-density polyethylene

(HDPE) or glass screw-top jar.

Labeling: Affix a hazardous waste label.
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Chemical Name: "2,4-Diaminopentanedioic acid"[1][3][4][5][6]

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Constituents: "100% 2,4-Diaminopentanedioic acid".[1]

Secondary Containment: Place the jar into a secondary bin or bag to prevent release if the

bottle breaks.

Handover: Schedule pickup with your facility's Chemical Waste Management team.[1]

Protocol B: Liquid Waste (Stock Solutions)
Never pour antimetabolites down the sink drain.

Segregation: Collect liquid waste in a dedicated "Aqueous Chemical Waste" carboy.[1]

Note: This compound is compatible with standard aqueous waste streams containing trace

organics.[1]

pH Check: Ensure the waste carboy pH is between 5 and 9. If the solution contains strong

acids/bases used for dissolution, neutralize carefully before adding to the main carboy to

prevent heat generation.

Labeling:

List "Water" as the primary solvent.[1]

List "2,4-Diaminopentanedioic acid (<1%)" as a trace contaminant.[1]

Closure: Keep the cap tightly closed when not actively adding waste.

Protocol C: Contaminated Debris (Solids)[1]
Collection: Place gloves, pipette tips, and weigh boats into a clear plastic bag (4-6 mil

thickness) designated for "Solid Chemical Debris."

Sealing: Double-bag the waste if there is any risk of puncture from pipette tips.[1]
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Disposal: Dispose of the bag in the Solid Hazardous Waste Drum (often a blue or black drum

in the lab satellite accumulation area).[1]

Emergency Spill & Cleanup Workflow
In the event of a spill, follow this self-validating logic flow to ensure safety and compliance.

Spill Detected

Assess Volume & State
(Solid vs. Liquid)

Solid Spill (Powder)

Powder

Liquid Spill (Solution)

Solution

1. Dampen paper towel
2. Wipe gently to avoid dust
3. Place in Chem Waste bag

1. Absorb with inert pads
2. Clean surface with soap/water

3. Place in Chem Waste bag

Decontaminate Surface
(Soap & Water Wash)

Label Waste & Report to EHS

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response and cleanup.
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RCRA Status (USA): This compound is generally not listed on the EPA P-list (acutely

hazardous) or U-list (toxic).[1] However, due to its biological activity as an antimetabolite, it

falls under the "General Duty Clause" requiring safe management.

Drain Disposal: Strictly PROHIBITED in most research jurisdictions for biologically active

metabolites.[1]

Storage Compatibility: Store away from strong oxidizing agents.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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